Cas no 7450-69-3 (Phenyl Phosphorodiamidate)

Phenyl Phosphorodiamidate Properties

Names and Identifiers

• phenyl diamidophosphate
• Phenyl phosphorodiamidate
• diaminophosphoryloxybenzene
• Phosphorodiamidic acid, phenyl ester
• AYRRNFHDJUXLEQ-UHFFFAOYSA-N
• phenylphosphorodiamidat
• Phosphoric phenyl ester diamide
• phenyl phosphordiamidate
• Phenyl diamidophosphate #
• Oprea1_096673
• diaminophenoxyphosphino-1-one
• [(diaminophosphoryl)oxy]benzene
• Phosphorodiamidic acid,phenyl ester
• NS00008806
• Phenylphosphoryldiamidate
• FT-0636489
• EC 231-218-6
• AI3-51284
• Phosphorodiamidic acid-phenyl ester
• UNII-5F6HV3J4VN
• CS-0206396
• DTXSID4073382
• 7450-69-3
• MFCD00014767
• amino(anilino)phosphinate
• SCHEMBL731553
• CHEMBL462480
• EINECS 231-218-6
• E85333
• Phenylphosphorodiamidate
• AKOS015856798
• A838155
• Phenyl diamidophosphate
• 5F6HV3J4VN
• DB-014965
• +Expand

• MDL： MFCD00014767
• InChIKey： AYRRNFHDJUXLEQ-UHFFFAOYSA-N
• Inchi： 1S/C6H9N2O2P/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H4,7,8,9)
• SMILES： P(N([H])[H])(N([H])[H])(=O)OC1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 608629

Computed Properties

• Exact Mass: 172.04000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.04
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 78.3

Experimental Properties

• LogP: 2.49150
• PSA: 88.15000
• Refractive Index: 1.571
• Boiling Point: 313.8°C at 760 mmHg
• Melting Point: 185 ºC
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 143.6°C
• Solubility: Soluble (130 g/l) (25 º C),
• Color/Form: Off white powder
• Solubility: Not available
• Sensitiveness: Air & Light Sensitive
• Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),

Phenyl Phosphorodiamidate Security Information

• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25; R36/37/38
• Hazardous Material transportation number：3278
• Hazard Statement： H302 (100%) H319 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, -4 ° C is better
• PackingGroup：III
• Risk Phrases： 25-36/37/38
• Signal Word：Warning

Phenyl Phosphorodiamidate Customs Data

• HS CODE：29310099